Cas no 2248284-25-3 (ethyl 1-(aminomethyl)-3,3-dimethyl-2-oxabicyclo2.2.2octane-4-carboxylate)

• Product Name: ethyl 1-(aminomethyl)-3,3-dimethyl-2-oxabicyclo2.2.2octane-4-carboxylate
• CAS No: 2248284-25-3
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6028022
• PubChem ID: 138049935
• Update Time: 2025-10-31

ethyl 1-(aminomethyl)-3,3-dimethyl-2-oxabicyclo2.2.2octane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.2]octane-4-carboxylic acid, 1-(aminomethyl)-3,3-dimethyl-, ethyl ester
• ethyl 1-(aminomethyl)-3,3-dimethyl-2-oxabicyclo2.2.2octane-4-carboxylate
• ethyl 1-(aminomethyl)-3,3-dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylate
• 2248284-25-3
• EN300-1704151

• Inchi： 1S/C13H23NO3/c1-4-16-10(15)13-7-5-12(9-14,6-8-13)17-11(13,2)3/h4-9,14H2,1-3H3
• InChI Key： MAWZQNDOXWJQAG-UHFFFAOYSA-N
• SMILES： C12(CN)CCC(C(OCC)=O)(CC1)C(C)(C)O2

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 304.0±12.0 °C(Predicted)
• pka: 10.43±0.29(Predicted)

Additional information on ethyl 1-(aminomethyl)-3,3-dimethyl-2-oxabicyclo2.2.2octane-4-carboxylate

Introduction to Ethyl 1-(aminomethyl)-3,3-dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylate (CAS No. 2248284-25-3)

Ethyl 1-(aminomethyl)-3,3-dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylate, identified by its CAS number 2248284-25-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex bicyclic structure and functional groups, has garnered attention for its potential applications in drug development and synthetic chemistry.

The molecular structure of Ethyl 1-(aminomethyl)-3,3-dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylate consists of a bicyclic framework with a carboxylate ester group at one end and an aminomethyl group attached to the central ring. The presence of the dimethyl substituents and the oxabicyclo[2.2.2]octane core imparts unique steric and electronic properties to the molecule, making it a versatile scaffold for further chemical modifications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. The bicyclic structure of this compound resembles several bioactive molecules, suggesting potential utility in the design of new drugs targeting various biological pathways. Specifically, the aminomethyl group can serve as a site for further derivatization, allowing chemists to explore diverse chemical spaces and identify new lead compounds.

One of the most compelling aspects of Ethyl 1-(aminomethyl)-3,3-dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylate is its potential role as an intermediate in the synthesis of more complex molecules. The carboxylate ester functionality can be readily converted into other functional groups through standard organic transformations, such as hydrolysis or transesterification, enabling the construction of polycarboxylic acids or other derivatives with tailored properties.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to mimic natural products and interact with biological targets in specific ways. The oxabicyclo[2.2.2]octane core is particularly interesting because it can be incorporated into drug molecules to enhance solubility, improve metabolic stability, or modulate binding affinity. This structural motif has been explored in various drug candidates, demonstrating its versatility and potential therapeutic value.

The synthesis of Ethyl 1-(aminomethyl)-3,3-dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylate represents a significant achievement in synthetic organic chemistry. The construction of the bicyclic framework requires careful consideration of reaction conditions and stereochemistry to ensure high yields and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to access complex cyclic structures more efficiently than ever before, opening up new possibilities for drug discovery and material science.

In conclusion, Ethyl 1-(aminomethyl)-3,3-dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylate (CAS No. 2248284-25-3) is a promising compound with a rich structural framework and diverse functional groups that make it valuable for pharmaceutical research. Its unique properties and synthetic accessibility position it as a key intermediate for developing novel therapeutic agents targeting various diseases.